Cas no 161974-04-5 (2-Pentanone,3-ethoxy-4-methyl-)

• Product Name: 2-Pentanone,3-ethoxy-4-methyl-
• CAS No: 161974-04-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 109859
• Update Time: 2024-01-24

2-Pentanone,3-ethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3-ethoxy-4-methyl-
• 2-Pentanone, 3-ethoxy-4-methyl- (9CI)
• 2-Pentanone, 3-ethoxy-4-methyl-

• Inchi： 1S/C8H16O2/c1-5-10-8(6(2)3)7(4)9/h6,8H,5H2,1-4H3
• InChI Key： AHDMYTLVLHVCKC-UHFFFAOYSA-N
• SMILES： CC(=O)C(OCC)C(C)C

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3